Cas no 76740-74-4 ( )

• Product Name: &nbsp
• CAS No: 76740-74-4
• MF: C₂₃H₃₂O₆
• MW: 404.496587753296
• CID: 982907
• PubChem ID: 122706734
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• NSC327990
• NSC-327990
• TRICHODERMADIENDIOL A
• 76740-74-4
• 7CP050253N
• TRICHOTHEC-9-EN-4-OL, 12,13-EPOXY-, 6,7-DIHYDROXY-2,4-OCTADIENOATE, (4.BETA.(2Z,4E,6S,7S))-
• UNII-7CP050253N
• TRICHOTHEC-9-EN-4-OL, 12,13-EPOXY-, (2Z,4E,6S,7S)-6,7-DIHYDROXY-2,4-OCTADIENOATE, (4.BETA.)-
• Trichodermadienediol A
• Trichothec-9-en-4-ol, 12,13-epoxy-, 6,7-dihydroxy-2,4-octadienoate, (4beta(2Z,4E,6S,7S))-
• Trichothec-9-en-4-ol, 12,13-epoxy-, (2Z,4E,6S,7S)-6,7-dihydroxy-2,4-octadienoate, (4beta)-
•  

• Inchi： 1S/C23H32O6/c1-14-9-10-21(3)17(11-14)28-19-12-18(22(21,4)23(19)13-27-23)29-20(26)8-6-5-7-16(25)15(2)24/h5-8,11,15-19,24-25H,9-10,12-13H2,1-4H3/b7-5+,8-6-/t15-,16-,17+,18+,19+,21-,22+,23-/m0/s1
• InChI Key： MUIQEOKJENXWJC-IDGGXFNDSA-N
• SMILES： O1C[C@]21[C@H]1C[C@H]([C@]2(C)[C@@]2(C)CCC(C)=C[C@H]2O1)OC(/C=C\C=C\[C@@H]([C@H](C)O)O)=O

Computed Properties

• Exact Mass: 404.22000
• Monoisotopic Mass: 404.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• PSA: 88.52000
• LogP: 2.44510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes